Cas no 2172116-59-3 (tert-butyl 1-(fluorosulfonyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 1-(fluorosulfonyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2172116-59-3
• MF: C₁₅H₂₀FNO₄S
• MW: 329.387006759644
• CID: 5966868
• PubChem ID: 165735731
• Update Time: 2025-06-12

tert-butyl 1-(fluorosulfonyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(fluorosulfonyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2172116-59-3
• EN300-1577371
• tert-butyl 1-[(fluorosulfonyl)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C15H20FNO4S/c1-15(2,3)21-14(18)17-9-8-11-6-4-5-7-12(11)13(17)10-22(16,19)20/h4-7,13H,8-10H2,1-3H3
• InChI Key： SNKQCRSPXLDVQQ-UHFFFAOYSA-N
• SMILES： S(CC1C2C=CC=CC=2CCN1C(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 329.10970745g/mol
• Monoisotopic Mass: 329.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 1-(fluorosulfonyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

tert-butyl 1-(fluorosulfonyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172116-59-3): A Comprehensive Overview

tert-butyl 1-(fluorosulfonyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, identified by the CAS number 2172116-59-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroisoquinoline class, a scaffold widely recognized for its biological activity and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a fluorosulfonyl moiety and a tert-butyl protecting group, contribute to its distinctive chemical properties and reactivity, making it a valuable candidate for further investigation.

The tetrahydroisoquinoline core is a prominent motif in natural products and pharmacologically active agents. It is well-documented that derivatives of this scaffold exhibit a broad spectrum of biological activities, including but not limited to CNS-pertinent effects, analgesic properties, and anti-inflammatory actions. The introduction of the fluorosulfonyl group at the 1-position of the tetrahydroisoquinoline ring introduces electrophilic characteristics that can be exploited in various synthetic transformations. This modification enhances the compound's potential as an intermediate in the synthesis of more complex molecules with tailored biological functions.

The tert-butyl group at the 2-position serves as a protecting group, which is a common strategy in organic synthesis to shield reactive sites during subsequent functionalization. This protective feature allows for selective modifications at other positions of the molecule without unintended side reactions. The combination of these structural elements makes tert-butyl 1-(fluorosulfonyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate a versatile building block for medicinal chemists aiming to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug molecules often leads to increased binding affinity and prolonged duration of action. The presence of the fluorosulfonyl group in this compound aligns with this trend, suggesting that it may exhibit superior pharmacological properties when incorporated into larger drug candidates.

The synthesis of tert-butyl 1-(fluorosulfonyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves multi-step organic transformations that highlight the complexity and precision required in medicinal chemistry. Key steps typically include cyclization reactions to form the tetrahydroisoquinoline core, followed by selective functionalization at the 1- and 2-positions. The introduction of the fluorosulfonyl group often requires specialized reagents and conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions may also be employed to achieve regioselective modifications.

The biological evaluation of this compound has revealed promising preliminary results. In vitro studies have indicated that derivatives of this scaffold exhibit inhibitory activity against various enzymes and receptors relevant to neurological disorders. For instance, some tetrahydroisoquinoline derivatives have shown potential as monoamine oxidase (MAO) inhibitors, which are known for their antidepressant effects. The unique combination of structural features in tert-butyl 1-(fluorosulfonyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate suggests that it may possess similar or even enhanced activity in these contexts.

Furthermore, the compound's interaction with biological targets has been explored using computational modeling techniques. Molecular docking studies have predicted favorable binding affinities for this molecule with several key proteins involved in neurotransmitter signaling pathways. These predictions provide valuable insights into its potential mechanism of action and guide future experimental investigations.

The development of new drug candidates is an iterative process that relies heavily on access to high-quality intermediates like tert-butyl 1-(fluorosulfonyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. Its utility as a synthetic intermediate has been demonstrated in several recent publications where it served as a key building block for more complex molecules with targeted biological activities. The ease with which this compound can be modified further underscores its importance in pharmaceutical research.

The future prospects for this compound are promising given its unique structural features and preliminary biological activity. Ongoing research aims to optimize its pharmacological properties through structural modifications and exploration of novel synthetic routes. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, tert-butyl 1-(fluorosulfonyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172116-59-3) represents a significant advancement in pharmaceutical chemistry. Its intricate structure and versatile reactivity make it an invaluable tool for drug discovery efforts aimed at addressing critical unmet medical needs. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in the development of next-generation therapeutics.